Methoxy-X04
Methoxy-X04
Methoxy-X04 beta-amyloid plaques are used in fluorescence microscopy.
Brand Name:
Vulcanchem
CAS No.:
863918-78-9
VCID:
VC0535155
InChI:
InChI=1S/C23H20O3/c1-26-23-16-19(3-2-17-6-12-21(24)13-7-17)5-11-20(23)10-4-18-8-14-22(25)15-9-18/h2-16,24-25H,1H3/b3-2+,10-4+
SMILES:
COC1=C(C=CC(=C1)C=CC2=CC=C(C=C2)O)C=CC3=CC=C(C=C3)O
Molecular Formula:
C23H20O3
Molecular Weight:
344.4 g/mol
Methoxy-X04
CAS No.: 863918-78-9
Inhibitors
VCID: VC0535155
Molecular Formula: C23H20O3
Molecular Weight: 344.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 863918-78-9 |
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Product Name | Methoxy-X04 |
Molecular Formula | C23H20O3 |
Molecular Weight | 344.4 g/mol |
IUPAC Name | 4-[(E)-2-[4-[(E)-2-(4-hydroxyphenyl)ethenyl]-3-methoxyphenyl]ethenyl]phenol |
Standard InChI | InChI=1S/C23H20O3/c1-26-23-16-19(3-2-17-6-12-21(24)13-7-17)5-11-20(23)10-4-18-8-14-22(25)15-9-18/h2-16,24-25H,1H3/b3-2+,10-4+ |
Standard InChIKey | FGYNZFHVGOFCMD-KHVHPYDTSA-N |
Isomeric SMILES | COC1=C(C=CC(=C1)/C=C/C2=CC=C(C=C2)O)/C=C/C3=CC=C(C=C3)O |
SMILES | COC1=C(C=CC(=C1)C=CC2=CC=C(C=C2)O)C=CC3=CC=C(C=C3)O |
Canonical SMILES | COC1=C(C=CC(=C1)C=CC2=CC=C(C=C2)O)C=CC3=CC=C(C=C3)O |
Appearance | Solid powder |
Description | Methoxy-X04 beta-amyloid plaques are used in fluorescence microscopy. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1,4-bis(4'-hydroxystyryl)-2-methoxybenzene methoxy-X04 |
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PubChem Compound | 16049314 |
Last Modified | Nov 11 2021 |
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